2-Nitrotoluene
2-Nitrotoluene
2-nitrotoluene is a mononitrotoluene that is toluene carrying a nitro substituent at position 2. It has a role as an environmental contaminant and a carcinogenic agent.
O-nitrotoluene is a light yellow oily liquid with a characteristic odor of aromatic nitro compounds. Sinks in water. Derived from toluene by nitration and separation by fractional distillation. Flash point 223°F.
O-nitrotoluene is a light yellow oily liquid with a characteristic odor of aromatic nitro compounds. Sinks in water. Derived from toluene by nitration and separation by fractional distillation. Flash point 223°F.
Brand Name:
Vulcanchem
CAS No.:
1321-12-6
VCID:
VC20938872
InChI:
InChI=1S/C7H7NO2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3
SMILES:
CC1=CC=CC=C1[N+](=O)[O-]
Molecular Formula:
C7H7NO2
C6H4(CH3)(NO2)
C7H7NO2
C6H4(CH3)(NO2)
C7H7NO2
Molecular Weight:
137.14 g/mol
2-Nitrotoluene
CAS No.: 1321-12-6
Cat. No.: VC20938872
Molecular Formula: C7H7NO2
C6H4(CH3)(NO2)
C7H7NO2
Molecular Weight: 137.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-nitrotoluene is a mononitrotoluene that is toluene carrying a nitro substituent at position 2. It has a role as an environmental contaminant and a carcinogenic agent. O-nitrotoluene is a light yellow oily liquid with a characteristic odor of aromatic nitro compounds. Sinks in water. Derived from toluene by nitration and separation by fractional distillation. Flash point 223°F. |
|---|---|
| CAS No. | 1321-12-6 |
| Molecular Formula | C7H7NO2 C6H4(CH3)(NO2) C7H7NO2 |
| Molecular Weight | 137.14 g/mol |
| IUPAC Name | 1-methyl-2-nitrobenzene |
| Standard InChI | InChI=1S/C7H7NO2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3 |
| Standard InChI Key | PLAZTCDQAHEYBI-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1[N+](=O)[O-] |
| Canonical SMILES | CC1=CC=CC=C1[N+](=O)[O-] |
| Boiling Point | 431.1 °F at 760 mm Hg (NTP, 1992) 222.0 °C 222 °C 432°F |
| Colorform | Yellowish liquid at ordinary temperature Yellow liquid [Note: A solid below 25 degrees F] |
| Flash Point | 223 °F (NTP, 1992) 95 °C; open cup 106 °C; 223 °F (Closed cup) 95 °C c.c. 223°F |
| Melting Point | 14.9 °F (NTP, 1992) -10.0 °C -9.55 °C (alpha-form); -3.85 °C (beta-form) -10 °C 25°F |
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